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Compound of Interest

Compound Name: Ticlatone

Cat. No.: B1681313

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ticlatone, with the IUPAC name 6-Chloro-1,2-benzothiazol-3(2H)-one, is a notable antifungal
agent belonging to the benzisothiazolinone class of compounds. This technical guide provides
a comprehensive overview of its synthesis, physicochemical properties, and detailed
characterization methodologies. The document includes established synthetic protocols,
extensive characterization data, and an exploration of its proposed antifungal mechanism of
action. All quantitative data is presented in structured tables for clarity and comparative
analysis. Furthermore, key processes and pathways are visualized through diagrams
generated using the DOT language.

Physicochemical Properties of Ticlatone

Ticlatone is a white to off-white solid with established antifungal properties. Its fundamental
chemical and physical characteristics are summarized in the table below.
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Property Value Reference

6-Chloro-1,2-benzothiazol-

IUPAC Name 3(2H)-one [1]
Synonyms Ticlaton, Landromil [2]
CAS Number 70-10-0 [2]
Chemical Formula C7H4CINOS [2]
Molar Mass 185.63 g/mol [2]
Melting Point 270-272 °C [2]
Appearance Off-White to Light Beige Solid [2]
Density 1.515 + 0.06 g/cm? (Predicted) [2]

Synthesis of Ticlatone

The synthesis of Ticlatone can be achieved through several reported methods. A common and
effective approach involves the cyclization of a substituted benzamide precursor. The following
section outlines a representative synthetic protocol.

Synthesis Workflow
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Ticlatone Synthesis Workflow

(2—Mercapto—S—chIorobenzoic acitD

NHs or equivalent

(2-Mercapto-5-chlorobenzamide)

Oxidizing Agent (e.g., Iz, H202)

(Oxidative Cyclization)

Ticlatone
(6-Chloro-1,2-benzothiazol-3(2H)-one)
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Ticlatone Characterization Workflow
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Proposed Antifungal Signaling Pathway of Ticlatone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Characterization of Ticlatone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681313#ticlatone-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1681313?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1664231/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1664231/full
https://m.chemicalbook.com/ProductChemicalPropertiesCB7506682_EN.htm
https://www.benchchem.com/product/b1681313#ticlatone-synthesis-and-characterization
https://www.benchchem.com/product/b1681313#ticlatone-synthesis-and-characterization
https://www.benchchem.com/product/b1681313#ticlatone-synthesis-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

